Cas no 1384856-38-5 (8-thia-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-ol)

• Product Name: 8-thia-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-ol
• CAS No: 1384856-38-5
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 5179629
• Update Time: 2025-07-11

8-thia-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-ol Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[3,2-d]pyrimidin-4-ol, 3,4-dihydro-
• 8-thia-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-ol

• Inchi： 1S/C10H8N2OS/c13-10-9-8(11-5-12-10)6-3-1-2-4-7(6)14-9/h1-5,10,13H,(H,11,12)
• InChI Key： JKAQWUSLPSPSOL-UHFFFAOYSA-N
• SMILES： C1NC(O)C2SC3=CC=CC=C3C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 8-thia-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-ol

Introduction to 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol (CAS No. 1384856-38-5)

8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol, with the CAS number 1384856-38-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique tricyclic structure and the presence of sulfur and nitrogen heteroatoms, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol is particularly noteworthy due to its intricate arrangement of atoms and bonds. The compound features a tricyclic system with a central six-membered ring fused to two five-membered rings, one of which contains a sulfur atom and the other two nitrogen atoms. This structural complexity provides a foundation for diverse chemical interactions and biological activities.

Recent studies have explored the potential of 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol has also demonstrated potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Safety assessments are crucial for any potential drug candidate, and preliminary toxicology studies on 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol have indicated a favorable safety profile at therapeutic doses. These findings support further clinical evaluation to determine its safety and efficacy in human subjects.

The synthesis of 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol has been optimized to improve yield and purity while reducing production costs. Various synthetic routes have been explored to achieve this goal, including multistep reactions involving cyclization and functional group modifications.

In conclusion, 8-thia-3,5-diazatricyclo[7.4.0.0^2,7]trideca-1(13),2(7),3,9,11-pentaen-6-ol (CAS No. 1384856-38-5) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel pharmaceutical agent.